N-[(2-bromophenyl)methyl]-3-methoxybenzamide

• IUPAC Name: N-[(2-bromophenyl)methyl]-3-methoxybenzamide
• InChI: InChI=1S/C15H14BrNO2/c1-19-13-7-4-6-11(9-13)15(18)17-10-12-5-2-3-8-14(12)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: ZDXSDHMPRHUEDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NCC2=CC=CC=C2Br
• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol

Description

N-[(2-bromophenyl)methyl]-3-methoxybenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom attached to a phenyl ring, which is further connected to a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-bromophenyl)methyl]-3-methoxybenzamide typically involves the condensation of 2-bromobenzylamine with 3-methoxybenzoic acid. This reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the production process more sustainable .

Chemical Reactions Analysis

Types of Reactions

N-[(2-bromophenyl)methyl]-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a carbonyl group under strong oxidizing conditions.

Reduction: The bromine atom can be replaced by a hydrogen atom through reduction reactions.

Substitution: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) can be used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or thiourea (NH2CSNH2) under mild conditions.

Major Products Formed

Oxidation: The major product is 3-methoxybenzaldehyde.

Reduction: The major product is N-[(2-phenyl)methyl]-3-methoxybenzamide.

Substitution: The major products depend on the nucleophile used, such as N-[(2-azidophenyl)methyl]-3-methoxybenzamide or N-[(2-thiophenyl)methyl]-3-methoxybenzamide.

Scientific Research Applications

N-[(2-bromophenyl)methyl]-3-methoxybenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a probe in studying the interactions between small molecules and biological macromolecules.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(2-bromophenyl)methyl]-3-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and methoxy group play crucial roles in binding to these targets, thereby modulating their activity. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Similar Compounds

• N-[(2-bromophenyl)methyl]-3-methoxy-4-methylbenzamide
• N-[(2-bromophenyl)methyl]-3-methoxybenzylamine
• N-[(2-bromophenyl)methyl]-3-methoxybenzoic acid

Uniqueness

N-[(2-bromophenyl)methyl]-3-methoxybenzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both the bromine atom and methoxy group allows for versatile chemical modifications and interactions with various molecular targets, making it a valuable compound in research and industrial applications .